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2-{2,4-dimethyl[(4-methylphenyl)sulfonyl]anilino}-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide 2-{2,4-dimethyl[(4-methylphenyl)sulfonyl]anilino}-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0883155
InChI: InChI=1S/C25H29N3O5S2/c1-18-9-12-23(13-10-18)35(32,33)28(24-14-11-19(2)15-20(24)3)17-25(29)26-21-7-6-8-22(16-21)27(4)34(5,30)31/h6-16H,17H2,1-5H3,(H,26,29)
SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC(=CC=C2)N(C)S(=O)(=O)C)C3=C(C=C(C=C3)C)C
Molecular Formula: C25H29N3O5S2
Molecular Weight: 515.6 g/mol

2-{2,4-dimethyl[(4-methylphenyl)sulfonyl]anilino}-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide

CAS No.:

Cat. No.: VC0883155

Molecular Formula: C25H29N3O5S2

Molecular Weight: 515.6 g/mol

* For research use only. Not for human or veterinary use.

2-{2,4-dimethyl[(4-methylphenyl)sulfonyl]anilino}-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide -

Specification

Molecular Formula C25H29N3O5S2
Molecular Weight 515.6 g/mol
IUPAC Name 2-(2,4-dimethyl-N-(4-methylphenyl)sulfonylanilino)-N-[3-[methyl(methylsulfonyl)amino]phenyl]acetamide
Standard InChI InChI=1S/C25H29N3O5S2/c1-18-9-12-23(13-10-18)35(32,33)28(24-14-11-19(2)15-20(24)3)17-25(29)26-21-7-6-8-22(16-21)27(4)34(5,30)31/h6-16H,17H2,1-5H3,(H,26,29)
Standard InChI Key IGCUBJICDCFTEF-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC(=CC=C2)N(C)S(=O)(=O)C)C3=C(C=C(C=C3)C)C
Canonical SMILES CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC(=CC=C2)N(C)S(=O)(=O)C)C3=C(C=C(C=C3)C)C

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